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Compound of Interest

Compound Name:
N-(3-

Hydroxypropyl)ethylenediamine

CAS No.: 56344-32-2

Cat. No.: B1589241

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Diamine
N-(3-Hydroxypropyl)ethylenediamine, with the CAS Number 56344-32-2, is a diamine

functionalized with a primary and a secondary amine, as well as a terminal hydroxyl group. This

unique combination of functional groups imparts a versatile chemical nature, making it a

valuable building block in a variety of chemical syntheses. Its structure allows for a range of

reactions, including those typical of primary and secondary amines, as well as the reactivity of

a primary alcohol. This guide will delve into the specific chemical and physical properties,

reactivity profile, and analytical characterization of this compound.

Physicochemical Properties
A thorough understanding of the physicochemical properties of N-(3-
Hydroxypropyl)ethylenediamine is fundamental for its effective use in research and

development. These properties dictate its behavior in different environments and are crucial for

designing synthetic routes and formulating products.
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Property Value Source

CAS Number 56344-32-2 [1]

Molecular Formula C₅H₁₄N₂O Inferred from structure

Molecular Weight 118.18 g/mol [2]

Appearance Corrosive liquid [1]

DOT Classification
UN3267, Corrosive liquid,

basic, organic, n.o.s., 8, PG III
[1]

Synthesis and Manufacturing
The synthesis of N-(3-Hydroxypropyl)ethylenediamine can be approached through various

synthetic routes. A common industrial method involves the reaction of a suitable starting

material with an amine. For instance, the reaction of 3-chloro-1,2-propanediol with ammonia is

a widely adopted industrial method for the synthesis of related amino alcohols.[3] While a

specific, detailed industrial synthesis protocol for N-(3-Hydroxypropyl)ethylenediamine is not

readily available in the public domain, a plausible laboratory-scale synthesis could involve the

reaction of ethylenediamine with 3-chloropropanol.
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Caption: Conceptual workflow for the synthesis of N-(3-Hydroxypropyl)ethylenediamine.
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Reactivity and Functional Group Chemistry
The chemical behavior of N-(3-Hydroxypropyl)ethylenediamine is dictated by the interplay of

its three functional groups: a primary amine, a secondary amine, and a primary hydroxyl group.

Amine Reactivity: The primary and secondary amines are nucleophilic and basic. They can

readily undergo reactions such as acylation, alkylation, and condensation with carbonyl

compounds to form imines or enamines. The presence of two amine groups allows for the

formation of bis-amides, bis-imines, and other difunctionalized derivatives. These groups are

also capable of forming salts with acids.

Hydroxyl Group Reactivity: The primary hydroxyl group can be oxidized to an aldehyde or a

carboxylic acid. It can also undergo esterification with carboxylic acids or their derivatives,

and etherification with alkyl halides.

Chelating Properties: The presence of two nitrogen atoms and one oxygen atom in a flexible

chain suggests that N-(3-Hydroxypropyl)ethylenediamine can act as a tridentate ligand,

capable of chelating to metal ions. This property is common in related polyamines and amino

alcohols and can be a key consideration in its applications.

Spectroscopic and Analytical Characterization
To ensure the identity and purity of N-(3-Hydroxypropyl)ethylenediamine, a combination of

spectroscopic techniques is employed. While specific spectra for this exact compound are not

widely published, the expected spectral features can be predicted based on its structure.

Expected Spectroscopic Data:
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Technique Expected Features

¹H NMR

Signals corresponding to the protons on the

ethyl and propyl chains, with characteristic

chemical shifts for protons adjacent to nitrogen

and oxygen atoms. The presence of

exchangeable protons (N-H and O-H) would be

observable.

¹³C NMR

Resonances for the five distinct carbon atoms in

the molecule, with chemical shifts influenced by

the attached heteroatoms.

IR Spectroscopy

Broad absorption band in the 3300-3500 cm⁻¹

region due to O-H and N-H stretching vibrations.

C-H stretching absorptions around 2850-2950

cm⁻¹. C-N and C-O stretching bands in the

fingerprint region (1000-1300 cm⁻¹).

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (118.18

g/mol ). Fragmentation patterns would be

consistent with the cleavage of C-C, C-N, and

C-O bonds.

Analytical Workflow for Compound Identification:

Sample of
N-(3-Hydroxypropyl)ethylenediamine

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry Purity Assessment

(e.g., GC, HPLC)

Structure Confirmation
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Click to download full resolution via product page

Caption: A typical analytical workflow for the structural elucidation and purity assessment of N-
(3-Hydroxypropyl)ethylenediamine.

Applications in Research and Drug Development
While specific applications in marketed drugs are not prominently documented, the structural

motifs present in N-(3-Hydroxypropyl)ethylenediamine make it a compound of interest for

drug discovery and development.

Scaffold for Library Synthesis: Its multiple functional groups provide handles for

combinatorial chemistry, allowing for the rapid synthesis of libraries of related compounds for

screening against biological targets.

Linker Moiety: The diamine and alcohol functionalities make it a suitable linker for

conjugating different molecular entities, such as a targeting ligand to a therapeutic agent in

the development of antibody-drug conjugates or other targeted therapies.

Precursor for Biologically Active Molecules: The ethylenediamine and propanolamine

moieties are found in various biologically active compounds. Therefore, N-(3-
Hydroxypropyl)ethylenediamine can serve as a key starting material for the synthesis of

novel therapeutic agents. The development of smart nanocarriers for drug delivery is an area

where related functionalized compounds are being explored.[4]

Safety and Handling
N-(3-Hydroxypropyl)ethylenediamine is classified as a corrosive liquid.[1] Proper handling

and storage are essential to ensure laboratory safety.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a lab coat.

Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation of vapors

and contact with skin and eyes.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and acids.

A Material Safety Data Sheet (MSDS) should be consulted for detailed safety information

before handling this compound.[1]

Conclusion
N-(3-Hydroxypropyl)ethylenediamine is a versatile chemical entity with a rich functional

group chemistry that holds promise for a variety of applications, particularly in the synthesis of

novel compounds for drug discovery and materials science. A clear understanding of its

chemical properties, reactivity, and safe handling procedures is paramount for its successful

utilization in a research and development setting. As a building block, its potential is vast, and

further exploration of its synthetic utility is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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